Cas no 97649-04-2 ([1,1'-Biphenyl]-4,4'-diol, 5,5'-bis[(1S,2R,5R)-1,2-dimethylbicyclo[3.1.0]hex-2-yl]-2,2'-dimethyl-)

• Product name: [1,1'-Biphenyl]-4,4'-diol, 5,5'-bis[(1S,2R,5R)-1,2-dimethylbicyclo[3.1.0]hex-2-yl]-2,2'-dimethyl-
• CAS No: 97649-04-2
• MF: C₃₀H₃₈O₂
• MW: 430.622635404159
• CID: 812040

[1,1'-Biphenyl]-4,4'-diol, 5,5'-bis[(1S,2R,5R)-1,2-dimethylbicyclo[3.1.0]hex-2-yl]-2,2'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diol,5,5'-bis[(1S,2R,5R)-1,2-dimethylbicyclo[3.1.0]hex-2-yl]-2,2'-dimethyl-
• [1,1'-Biphenyl]-4,4'-diol, 5,5'-bis[(1S,2R,5R)-1,2-dimethylbicyclo[3.1.0]hex-2-yl]-2,2'-dimethyl-
• Laurebiphenyl
• 97649-04-2

• Inchi： 1S/C30H38O2/c1-17-11-25(31)23(27(3)9-7-19-15-29(19,27)5)13-21(17)22-14-24(26(32)12-18(22)2)28(4)10-8-20-16-30(20,28)6/h11-14,19-20,31-32H,7-10,15-16H2,1-6H3/t19-,20-,27+,28+,29+,30+/m1/s1
• InChI Key： XNIZFYLMUVNEOT-MUVIMXQCSA-N
• SMILES： C1(C2=CC([C@]3(C)CC[C@@]4([H])[C@]3(C)C4)=C(O)C=C2C)=CC([C@]2(C)CC[C@@]3([H])[C@]2(C)C3)=C(O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• XLogP3: 8.574

Related Categories

• Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids